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Compound of Interest

Compound Name: Potassium tetranitropalladate(II)

CAS No.: 13844-89-8

Cat. No.: B1592261

Get Quote

This guide provides a comprehensive technical overview of potassium tetranitropalladate(II),
a significant coordination complex of palladium. Designed for researchers, scientists, and

professionals in drug development and materials science, this document delves into the core

identifiers, structural characteristics, synthesis principles, and potential applications of this

compound, with a focus on its role in modern catalysis.

Core Identifiers and Chemical Properties
Potassium tetranitropalladate(II) is a well-defined, air-stable palladium(II) salt. Its

fundamental identifiers and physicochemical properties are crucial for its application in

quantitative and reproducible research.
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Identifier Value Source

CAS Number 13844-89-8 [1][2]

IUPAC Name
dipotassium;palladium;tetranitri

te
[2]

Molecular Formula K₂[Pd(NO₂)₄] [1][3]

EC Number 237-568-6

PubChem CID 18763730 [2]

Physicochemical Properties
Property Value Source

Molecular Weight 368.64 g/mol [2][3]

Appearance Yellow crystalline solid

Melting Point 310 °C (decomposes) [1][3]

Solubility Soluble in water

Molecular Structure and Crystallography
The coordination environment of the palladium center in potassium tetranitropalladate(II)
dictates its reactivity. X-ray crystallography studies have provided detailed insights into its solid-

state structure.

The crystal structure of potassium tetranitropalladate(II) dihydrate (K₂[Pd(NO₂)₄]·2H₂O) has

been elucidated, revealing a centrosymmetric [Pd(NO₂)₄]²⁻ complex anion[4][5]. The

palladium(II) ion is in a square planar coordination environment, bonded to four nitrite ligands

through the nitrogen atoms (nitro coordination)[4][5].

Key structural parameters from crystallographic studies include Pd-N bond lengths in the range

of 2.018 Å to 2.052 Å[4][5]. The structure is composed of these complex anions, potassium

cations, and water molecules of crystallization, forming a pseudohexagonal motif in the crystal

lattice[4].
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Caption: Square planar coordination of the [Pd(NO₂)₄]²⁻ anion.

Synthesis of Potassium Tetranitropalladate(II)
While detailed, step-by-step synthesis protocols are not as prevalent in the literature as for

other palladium salts like potassium tetrachloropalladate(II), the preparation of potassium
tetranitropalladate(II) generally involves the ligand exchange reaction of a palladium(II)

source with an excess of a nitrite salt.
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A common approach involves the reaction of an aqueous solution of a palladium(II) salt, such

as palladium(II) chloride or nitrate, with a stoichiometric excess of potassium nitrite. The excess

nitrite ensures the complete formation of the tetranitro complex.

Conceptual Synthesis Workflow
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Caption: Conceptual workflow for the synthesis of K₂[Pd(NO₂)₄].

The choice of a significant excess of potassium nitrite is driven by Le Chatelier's principle to

shift the equilibrium towards the formation of the thermodynamically stable [Pd(NO₂)₄]²⁻

complex. The product can then be isolated by crystallization, followed by filtration and drying.

Applications in Advanced Research
While potassium tetranitropalladate(II) is commercially available, its specific applications in

the scientific literature are less frequently reported than those of other palladium precursors.

However, based on the reactivity of the palladium(II) center and the nature of the nitrite ligands,

its potential applications lie primarily in the field of catalysis.

Precursor for Palladium Catalysts
Potassium tetranitropalladate(II) can serve as a water-soluble source of palladium(II) for the

synthesis of other palladium complexes and heterogeneous catalysts. The nitrite ligands can

be readily displaced by other ligands, allowing for the preparation of a variety of palladium

compounds.
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Potential in Oxidative C-H Bond Functionalization
Recent research has highlighted the significant role of nitrite and nitrate anions in promoting

palladium-catalyzed oxidative C-H bond functionalization reactions[6]. While this research

focused on novel palladacyclic complexes, the findings suggest that the [Pd(NO₂)₄]²⁻ anion

could be a competent pre-catalyst in such transformations.

The nitrite ligands are believed to play a crucial role in the catalytic cycle, potentially facilitating

the reoxidation of the palladium center from Pd(0) to the catalytically active Pd(II) or even

higher oxidation states (e.g., Pd(III)/Pd(IV))[6]. This avoids the need for harsh external

oxidants. It is proposed that complexes containing nitrite/nitrate can act as a source of these

catalytically relevant anions in the reaction mixture[6].

Safety and Handling
Potassium tetranitropalladate(II) is a hazardous substance and should be handled with

appropriate safety precautions in a laboratory setting.

Hazards: This compound is known to cause skin irritation, serious eye irritation, and may

cause respiratory irritation.

Handling: It is recommended to handle this compound in a well-ventilated area or a fume

hood. Personal protective equipment, including gloves, safety goggles, and a lab coat,

should be worn. Avoid inhalation of dust and contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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